Cas no 1523238-95-0 (1-1-(furan-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(furan-2-yl)cyclopropylethan-1-amine
• CAS No: 1523238-95-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6349231
• PubChem ID: 83681922
• Update Time: 2025-05-20

1-1-(furan-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(furan-2-yl)cyclopropylethan-1-amine
• 1-[1-(furan-2-yl)cyclopropyl]ethan-1-amine
• 1523238-95-0
• EN300-1832632

• Inchi： 1S/C9H13NO/c1-7(10)9(4-5-9)8-3-2-6-11-8/h2-3,6-7H,4-5,10H2,1H3
• InChI Key： VUHKEMSTMVVLRL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-1-(furan-2-yl)cyclopropylethan-1-amine

Introduction to 1-1-(furan-2-yl)cyclopropylethan-1-amine (CAS No. 1523238-95-0) and Its Emerging Applications in Chemical Biology

The compound 1-1-(furan-2-yl)cyclopropylethan-1-amine (CAS No. 1523238-95-0) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a structurally unique molecule featuring both furan and cyclopropyl moieties, it has garnered significant attention in the field of chemical biology due to its potential as a scaffold for drug discovery. This introduction delves into the molecular characteristics, synthetic pathways, and particularly its relevance to contemporary research, emphasizing recent advancements that highlight its therapeutic promise.

The molecular framework of 1-1-(furan-2-yl)cyclopropylethan-1-amine is characterized by a rigid cyclopropyl ring conjugated with an amine substituent, further linked to a furan ring. This structural configuration imparts distinct electronic and steric properties, making it an attractive candidate for modulating biological targets. The furan moiety, known for its ability to engage in hydrogen bonding and π-stacking interactions, enhances the compound's binding affinity to proteins, while the cyclopropyl group introduces conformational constraints that can fine-tune receptor interactions.

In synthetic chemistry, the preparation of 1-1-(furan-2-yl)cyclopropylethan-1-amine involves multi-step reactions that typically begin with the functionalization of furan derivatives. Recent methodologies have focused on transition-metal-catalyzed cross-coupling reactions, which offer high selectivity and efficiency in constructing the cyclopropyl-furan linkage. For instance, palladium-catalyzed Buchwald-Hartwig amination has been employed to introduce the amine group at the cyclopropyl position, demonstrating the compound's synthetic tractability despite its complex architecture.

One of the most compelling aspects of 1-1-(furan-2-yl)cyclopropylethan-1-amine is its potential as a pharmacophore in addressing neurological disorders. Studies have suggested that molecules with similar structural motifs exhibit inhibitory effects on enzymes implicated in neurodegeneration. Specifically, the combination of the furan ring and amine functionality mimics natural bioactive scaffolds found in alkaloids and polyketides, which are known for their CNS-targeting properties. Preliminary computational modeling has identified this compound as a promising lead for further optimization against targets such as monoamine oxidase (MAO) inhibitors.

Recent experimental investigations have begun to explore the pharmacological profile of 1-1-(furan-2-yl)cyclopropylethan-1-amine in vivo. In cell-based assays, the compound has demonstrated moderate affinity for certain ion channels, suggesting its utility in modulating neuronal excitability. Additionally, its ability to cross the blood-brain barrier has been preliminarily assessed using passive diffusion models, indicating feasibility for central nervous system applications. These findings align with broader trends in drug discovery where structural diversity is leveraged to uncover novel therapeutic interventions.

The role of computational chemistry in refining the therapeutic potential of 1-1-(furan-2-yl)cyclopropylethan-1-amine cannot be overstated. Advanced molecular dynamics simulations have provided insights into how subtle modifications at the cyclopropyl or furan positions can enhance binding affinity without compromising solubility or metabolic stability. Such virtual screening approaches have accelerated hit identification pipelines, enabling researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone.

From an industrial perspective, the scalability of synthesizing 1-(furan) analogs like 1523238950 is crucial for advancing preclinical candidates into clinical trials. Recent process optimization efforts have focused on streamlining synthetic routes while minimizing hazardous byproducts—a critical consideration given regulatory pressures on pharmaceutical manufacturing. Collaborative initiatives between academic laboratories and chemical manufacturers are yielding greener methodologies that align with sustainable chemistry principles without compromising yield or purity standards.

The future directions for research involving 1523238950 are multifaceted and promising. Beyond its neuropharmacological applications, this scaffold may find utility in other therapeutic areas such as anti-inflammatory or anticancer drug development, where similar heterocyclic structures have demonstrated efficacy. Continued exploration into derivatives will likely uncover novel mechanisms of action, further solidifying its place as a cornerstone molecule in medicinal chemistry today.